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Compound of Interest

Compound Name:
5-Bromo-2-(bromomethyl)-1,3-

difluorobenzene

Cat. No.: B060537 Get Quote

Technical Support Center: 5-Bromo-2-
(bromomethyl)-1,3-difluorobenzene
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 5-Bromo-2-
(bromomethyl)-1,3-difluorobenzene (CAS No. 162744-60-7). The following information is

compiled from safety data sheets and chemical handling protocols to ensure user safety and

proper experimental conduct.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Bromo-2-(bromomethyl)-1,3-
difluorobenzene?

A1: 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene is a hazardous chemical. The primary

hazards include:

Skin Corrosion/Irritation: Causes skin irritation and may cause an allergic skin reaction.

Eye Damage/Irritation: Causes serious eye irritation and potentially serious eye damage.

Respiratory Irritation: May cause respiratory irritation.
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Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: A comprehensive PPE strategy is mandatory to prevent exposure. This includes:

Eye and Face Protection: Chemical safety goggles that meet ANSI Z.87.1 standards are

required. A face shield should be worn over goggles when there is a risk of splashing.[1][2]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.

Always inspect gloves for tears or punctures before use and change them immediately if

contaminated.[1][2]

Body Protection: A flame-resistant or 100% cotton laboratory coat should be worn and fully

buttoned. A chemically resistant apron is also recommended.[1][3]

Respiratory Protection: All handling of this compound should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[1][2][3]

Q3: How should I properly store 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[4]

[5][6][7] It should be stored away from incompatible materials, such as strong oxidizing agents.

[6][8] The recommended storage condition is often under an inert atmosphere (nitrogen or

argon) at 2-8°C.[8]

Q4: What is the proper procedure for disposing of this chemical and its contaminated waste?

A4: 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene and any contaminated materials should

be treated as hazardous waste.[4][5] Disposal should be in accordance with local, regional, and

national regulations.[4][9] The recommended method is to dissolve the material in a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[10] It is crucial to segregate halogenated organic waste from other waste streams.

[11][12]

Q5: What should I do in case of accidental exposure?

A5: Immediate action is crucial in case of exposure:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[5][13][14]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops

or persists.[4][5][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4][5][13]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or seek immediate medical

attention.[4][13][14]

Troubleshooting Guides
Scenario 1: A small spill of 5-Bromo-2-(bromomethyl)-1,3-difluorobenzene occurs in the

fume hood.

Problem: A minor spill has occurred inside a certified chemical fume hood.

Solution:

Ensure all required PPE is being worn, including double gloves if necessary.

Contain the spill with an inert absorbent material such as sand, vermiculite, or earth.[2][4]

[6][10]

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

clearly labeled hazardous waste container.[4][6]

Decontaminate the spill area with a suitable solvent, followed by washing with soap and

water.[10]

Dispose of all contaminated materials (absorbent, gloves, etc.) as halogenated hazardous

waste.
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Scenario 2: The compound appears to have changed color or consistency.

Problem: The liquid, which should be colorless to light yellow, appears darker or has formed

precipitates.

Solution:

Do not use the compound. A change in appearance may indicate decomposition or

contamination, which could alter its reactivity and hazards.

Ensure the container is tightly sealed and stored under the recommended conditions (cool,

dry, inert atmosphere).[4][8]

If the integrity of the compound is in question, it should be disposed of as hazardous

waste following the proper disposal protocol.

Quantitative Data
The following table summarizes the available physical and chemical properties of 5-Bromo-2-
(bromomethyl)-1,3-difluorobenzene.

Property Value

CAS Number 162744-60-7

Molecular Formula C₇H₄Br₂F₂

Molecular Weight 285.91 g/mol

Appearance Colorless to yellowish liquid[8]

Boiling Point 244°C[8]

Density 1.991 g/cm³

Flash Point 101°C[8]

Storage Temperature 2-8°C, under inert gas[8]
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Detailed experimental protocols for specific applications of 5-Bromo-2-(bromomethyl)-1,3-
difluorobenzene are not available in safety-focused documentation. Researchers should

consult peer-reviewed scientific literature or patents for specific reaction conditions and

methodologies. The handling and disposal procedures outlined in this guide should be

integrated into any such experimental protocol.
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Caption: Workflow for the safe handling and disposal of 5-Bromo-2-(bromomethyl)-1,3-
difluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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